Ethyl {[1-(2-methoxyethyl)-5,7-dimethyl-4-oxo-1,4-dihydropyrido[2,3-d]pyrimidin-2-yl]sulfanyl}acetate
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Overview
Description
ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE is a complex organic compound with a unique structure that includes a pyrido[2,3-d]pyrimidine core
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE typically involves multiple steps, starting from readily available starting materialsThe reaction conditions often require the use of specific catalysts and solvents to ensure high yields and purity of the final product .
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale reactions with optimized conditions to maximize efficiency and minimize costs. This includes the use of continuous flow reactors and advanced purification techniques to ensure the compound meets the required specifications for its intended applications .
Chemical Reactions Analysis
Types of Reactions
ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE can undergo various chemical reactions, including:
Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or hydrogen peroxide.
Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents like sodium borohydride or lithium aluminum hydride.
Substitution: This reaction involves the replacement of one functional group with another, often using reagents like halogens or nucleophiles.
Common Reagents and Conditions
The reactions involving this compound often require specific reagents and conditions to proceed efficiently. For example, oxidation reactions may require acidic or basic conditions, while reduction reactions may need anhydrous solvents to prevent side reactions .
Major Products Formed
The major products formed from these reactions depend on the specific conditions and reagents used. For instance, oxidation may yield various oxygenated derivatives, while reduction may produce different hydrogenated compounds .
Scientific Research Applications
ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.
Mechanism of Action
The mechanism of action of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and the biological system being studied.
Comparison with Similar Compounds
Similar Compounds
Some compounds similar to ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE include:
- ETHYL 2-IMINO-1-(2-METHOXYETHYL)-5-OXO-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXYLATE
- N-ETHYL-2-IMINO-1-(2-METHOXYETHYL)-10-METHYL-5-OXO-1,5-DIHYDRO-2H-DIPYRIDO[1,2-A:2,3-D]PYRIMIDINE-3-CARBOXAMIDE
Uniqueness
The uniqueness of ETHYL 2-{[1-(2-METHOXYETHYL)-5,7-DIMETHYL-4-OXO-1,4-DIHYDROPYRIDO[2,3-D]PYRIMIDIN-2-YL]SULFANYL}ACETATE lies in its specific structural features, which confer distinct chemical and biological properties. These features make it a valuable compound for various research and industrial applications .
Properties
Molecular Formula |
C16H21N3O4S |
---|---|
Molecular Weight |
351.4 g/mol |
IUPAC Name |
ethyl 2-[1-(2-methoxyethyl)-5,7-dimethyl-4-oxopyrido[2,3-d]pyrimidin-2-yl]sulfanylacetate |
InChI |
InChI=1S/C16H21N3O4S/c1-5-23-12(20)9-24-16-18-15(21)13-10(2)8-11(3)17-14(13)19(16)6-7-22-4/h8H,5-7,9H2,1-4H3 |
InChI Key |
VQHVMJVAGOLBTN-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)CSC1=NC(=O)C2=C(N1CCOC)N=C(C=C2C)C |
Origin of Product |
United States |
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